Cas no 92316-75-1 (N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide)

N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide is a heterocyclic compound featuring a furan carboxamide moiety linked to a dimethylpyrrole group. This structure imparts unique reactivity and potential utility in organic synthesis and pharmaceutical applications. The furan ring offers electron-rich characteristics, while the pyrrole moiety contributes to its stability and functional versatility. The compound may serve as an intermediate in the development of bioactive molecules or as a ligand in coordination chemistry. Its well-defined molecular architecture allows for precise modifications, making it valuable for research in medicinal chemistry and material science. Proper handling and storage under inert conditions are recommended to preserve its integrity.

N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide structure

92316-75-1 structure

Product Name:N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide

CAS No:92316-75-1

MF:

MW:

MDL:MFCD03305443

CID:4665145

Update Time:2025-11-06

N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2,5-DIMETHYL-1H-PYRROL-1-YL)-2-FURAMIDE
- N-(2,5-dimethylpyrrol-1-yl)furan-2-carboxamide
- N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide
- MDL： MFCD03305443

N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR32130-1g	N-(2,5-Dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide	92316-75-1	tech	1g	£1078.00	2025-02-20
abcr	AB340177-100 mg	N-(2,5-Dimethyl-1H-pyrrol-1-yl)-2-furamide; .	92316-75-1		100MG	€208.80	2022-06-10
abcr	AB340177-500 mg	N-(2,5-Dimethyl-1H-pyrrol-1-yl)-2-furamide, 90%; .	92316-75-1	90%	500 mg	€678.60	2023-07-19
abcr	AB340177-1 g	N-(2,5-Dimethyl-1H-pyrrol-1-yl)-2-furamide, 90%; .	92316-75-1	90%	1 g	€1,312.80	2023-07-19
Key Organics Ltd	10T-0818-1MG	N-(2,5-dimethyl-1H-pyrrol-1-yl)-2-furamide	92316-75-1	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	10T-0818-5MG	N-(2,5-dimethyl-1H-pyrrol-1-yl)-2-furamide	92316-75-1	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	10T-0818-10MG	N-(2,5-dimethyl-1H-pyrrol-1-yl)-2-furamide	92316-75-1	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	10T-0818-0.5G	N-(2,5-dimethyl-1H-pyrrol-1-yl)-2-furamide	92316-75-1	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	10T-0818-1G	N-(2,5-dimethyl-1H-pyrrol-1-yl)-2-furamide	92316-75-1	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	10T-0818-5G	N-(2,5-dimethyl-1H-pyrrol-1-yl)-2-furamide	92316-75-1	>90%	5g	£3080.00	2023-09-07

N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide

N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide (CAS No. 92316-75-1): An Overview of a Promising Compound in Medicinal Chemistry

N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide (CAS No. 92316-75-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This molecule, characterized by its furan and pyrrole moieties, has been the subject of numerous studies aimed at elucidating its pharmacological properties and therapeutic applications.

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a common structural motif in natural products and synthetic compounds. It is known for its ability to participate in various biological processes, including enzyme inhibition and receptor modulation. The pyrrole ring, another five-membered heterocycle with a nitrogen atom, is also prevalent in bioactive molecules and contributes to the overall stability and reactivity of the compound.

Recent research has highlighted the potential of N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its catalytic function and leading to a reduction in tumor growth.

In addition to its anti-cancer properties, N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide has shown promise in other therapeutic areas. A study conducted by a team of researchers at the University of California, San Francisco, investigated the compound's effects on inflammatory responses. The results indicated that it possesses significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The structural versatility of N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide also makes it an attractive scaffold for drug design and optimization. Chemists have explored various modifications to the core structure to enhance its pharmacological properties and improve its drug-like characteristics. For example, substituting different functional groups on the furan and pyrrole rings has led to the development of analogs with improved solubility, stability, and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical investigations.

In conclusion, N-(2,5-dimethyl-1H-pyrrol-1-yl)furan-2-carboxamide (CAS No. 92316-75-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique combination of furan and pyrrole moieties provides a robust platform for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to make significant contributions to the treatment of various diseases.